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Compound of Interest

Compound Name: Dibutyl maleate

Cat. No.: B1670435

An Important Note on Chemical Identity: CAS number 105-76-0 is unequivocally assigned to
Dibutyl Maleate (DBM). It is crucial to distinguish this from a similarly named compound, Di(2-
ethylhexyl) Maleate (DEHM or DOM), which is correctly identified by CAS number 142-16-5.
This guide will focus on the chemical entity associated with CAS number 105-76-0, while also

providing comparative data for DEHM to clarify any potential confusion for researchers and
industry professionals.

Chemical Identity and Physicochemical Properties

Dibutyl Maleate is the diester of maleic acid and n-butanol. It is a colorless to pale yellow, oily
liquid with a characteristic ester-like odor.[1][2] DBM's properties make it a versatile chemical
intermediate and additive in various industrial applications.[3]

Table 1: Physicochemical Properties of Dibutyl Maleate (CAS: 105-76-0)
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Property Value Reference(s)
Molecular Formula C12H2004 [4]
Molecular Weight 228.28 g/mol [4]
Appearance Colorless to pale yellow liquid [11[2]
Odor Characteristic ester-like [2]
Density 0.988 g/mL at 25 °C

Boiling Point 281 °C

Melting Point -85 °C [5]
Flash Point 120 °C

Water Solubility Insoluble [6]
Solubility in Organic Solvents Soluble in alcohols and ethers [1]
Refractive Index (n20/D) 1.445

Table 2. Comparative Physicochemical Properties of Di(2-ethylhexyl) Maleate (CAS: 142-16-5)

Property Value Reference(s)
Molecular Formula C20H3604 [7]
Molecular Weight 340.5 g/mol [7]
Appearance (-Jok-)rless to pale yellow oily 8]
liquid
Density ~0.944 g/mL [9]
Boiling Point 164 °C at 10 mmHg [8]
Melting Point -60 °C [8]
Flash Point 185 °C [8]
Water Solubility Practically insoluble [8]
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Synthesis of Dibutyl Maleate: Experimental
Protocols

Dibutyl Maleate is typically synthesized via the esterification of maleic anhydride with n-
butanol. Various catalysts can be employed to facilitate this reaction.

Protocol 1: Synthesis using p-Toluene Sulfonic Acid Catalyst[10]
e Reactants:
o Maleic anhydride (0.63 mole, 70 g)
o n-butanol (300 mL)
o p-Toluene sulfonic acid (1 g)
» Procedure:
o Dissolve maleic anhydride in n-butanol in a reaction flask.
o Add p-toluene sulfonic acid to the solution.
o Equip the flask with a Dean-Stark trap to remove the water formed during the reaction.
o Reflux the solution for 16 hours.
o After the reaction is complete, distill the excess butanol under vacuum.
o The residue is dibutyl maleate, which can be verified by NMR analysis.
Protocol 2: Microwave-Assisted Synthesis using an lonic Liquid Catalyst[11]
e Reactants:
o Maleic anhydride

o n-butanol (molar ratio of anhydride to alcohol is 1:4)
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o lonic liquid catalyst [HSOs-pmim]*[HSOa4]~ (2.0 g)

e Procedure:

[e]

Combine maleic anhydride, n-butanol, and the ionic liquid catalyst in a 100mL three-
necked flask equipped with a separator.

o Place the flask in a microwave reactor.
o Set the microwave power to 600W and irradiate for 15 minutes under reflux conditions.

o After the reaction, wash the product mixture several times with distilled water and a
saturated sodium carbonate solution.

o Dry the organic layer with anhydrous magnesium sulfate.

o Perform vacuum distillation to remove unreacted n-butanol and collect the dibutyl
maleate fraction.

Protocol 3: Industrial Scale Synthesis using a Hydrogen-Type Cation Exchange Resin[11]
e Reactants:

o Maleic anhydride (98 kg)

o n-butanol (111 kg)

o Hydrogen-type cation exchange resin (25 kg)

e Procedure:

o

Add maleic anhydride, n-butanol, and the cation exchange resin to the reactor.

[¢]

Heat the mixture and open the condenser. Once the solution is clear, introduce steam to
the heat exchanger.

[¢]

Initiate internal circulation using a transfer pump.

[e]

Apply a vacuum to the condenser to facilitate the removal of water.
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o Maintain the reaction temperature between 90-125°C for 4 hours.

o Following the reaction, the product is obtained through distillation, neutralization, and
water washing.

Applications in Research and Industry

Dibutyl Maleate's primary applications are in the industrial sector, with some relevance to
pharmaceutical and drug development contexts.

e Polymer and Coatings Industry: DBM is widely used as a comonomer in the emulsion
polymerization of vinyl and acrylic resins for paints and adhesives.[3][12] It acts as an
internal plasticizer, enhancing the flexibility and durability of the resulting polymers.[2]

o Chemical Intermediate: It serves as a versatile intermediate in organic synthesis. For
instance, it is used in the production of derivatives of succinic acid and in Diels-Alder
reactions as a dienophile.[12] DBM is also a precursor for the synthesis of sulfosuccinate
surfactants used in detergents.[3]

e Pharmaceutical and Drug Development:

o Intermediate in API Synthesis: DBM is utilized as an intermediate in the synthesis of active
pharmaceutical ingredients (APIs).[13]

o Packaging: Due to its plasticizing properties, DBM can be used in flexible PVC films for
pharmaceutical packaging, helping to maintain the integrity of the packaged products.[14]

» Other Industrial Uses: DBM finds application as a lubricant, a dispersant in the petroleum
industry, and in the textile and paper industries.[2]

In contrast, Di(2-ethylhexyl) Maleate (DEHM) is a key intermediate in the production of dioctyl
sulfosuccinate (docusate) salts, which are used medically as laxatives and stool softeners.[8]
[15]

Biological Activity and Toxicology

The biological activity of Dibutyl Maleate is an important consideration for its safe handling and
application.
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o Skin Sensitization: There is evidence to suggest that DBM can act as a skin sensitizer.
Cases of allergic contact dermatitis have been reported in occupational settings where DBM-
containing products were used.[16] Studies in mice have also shown that DBM can enhance
contact sensitization to other chemicals.[16]

o Toxicity: DBM is considered to have low acute toxicity.[1] However, prolonged or repeated
exposure may cause damage to organs.

It is important to note that while some older literature might associate hallucinogenic properties
with "DOM," this refers to 2,5-Dimethoxy-4-methylamphetamine and is entirely unrelated to
Di(2-ethylhexyl) Maleate, which is sometimes abbreviated as DOM.[9]

No specific signaling pathways have been prominently associated with Dibutyl Maleate in the
available scientific literature. Its biological effects, such as skin sensitization, likely involve
complex interactions with skin proteins and the immune system, but a detailed pathway has not
been elucidated.

Visualizations

Diagram 1: General Synthesis Workflow for Dibutyl Maleate
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General Synthesis Workflow for Dibutyl Maleate
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Caption: A generalized workflow for the synthesis of Dibutyl Maleate.
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Diagram 2: Chemical Relationship of Dibutyl Maleate
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Caption: Relationship between Dibutyl Maleate, its isomer, and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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